Samarium phosphide

Specification

• CAS No.: 12066-50-1
• Molecular Formula: PSm
• Molecular Weight: 181.3 g/mol
• IUPAC Name: phosphanylidynesamarium
• Standard InChI: InChI=1S/P.Sm
• Standard InChI Key: QRVXKVFNBYFEOG-UHFFFAOYSA-N
• SMILES: P#[Sm]
• Canonical SMILES: P#[Sm]

Introduction

Chemical Structure and Bonding

Chemical Composition

Samarium phosphide typically refers to compounds with formulas such as SmP, Sm₃P₂, or SmP₂, depending on the stoichiometric ratio between samarium and phosphorus. This differs from samarium phosphate (SmPO₄), which contains samarium in the +3 oxidation state bonded to the phosphate ion.

Synthesis Methods

Conventional Synthesis Approaches

• Direct combination of elements at high temperatures

• Reduction of samarium phosphates with carbon or hydrogen

• Chemical vapor transport methods

For comparison, samarium phosphate can be prepared by reacting sodium metaphosphate with soluble samarium(III) salts or by reacting phosphoric acid with samarium(III) chloride. This highlights the different synthetic pathways required for phosphides versus phosphates.

Advanced Synthesis Techniques

The synthesis of metal phosphide nanoparticles described in the search results suggests potential approaches for samarium phosphide synthesis. These methods typically involve:

• Controlled thermal decomposition of precursors

• Solution-based synthesis using coordinating solvents

• High-temperature solution growth methods similar to those used for other complex samarium compounds

Physical and Chemical Properties

Physical Properties

Physical properties of samarium phosphide would be influenced by the fundamental properties of samarium. Based on general trends in lanthanide phosphides and the properties of elemental samarium, the following can be inferred:

Property	Value for Elemental Samarium	Expected Trend in Samarium Phosphide
Density	7353 kg m⁻³	Lower than elemental Sm due to P inclusion
Thermal Conductivity	13 W m⁻¹K⁻¹	Likely reduced compared to elemental Sm
Electrical Resistivity	94 × 10⁻⁸ Ω m	Potentially modified based on P content
Hardness (Brinell)	441 MN m⁻²	Likely higher due to covalent bonding with P
Melting Point	Not specified in search results	Typically high for metal phosphides

Chemical Reactivity

Samarium phosphide would likely exhibit chemical behavior distinct from samarium phosphate. While samarium phosphate reacts with sodium fluoride at 750 °C to form Na₂SmF₂PO₄, samarium phosphide would likely display:

• Reactivity with oxygen at elevated temperatures

• Stability in inert atmospheres

• Potential reactivity with acids to produce phosphine

• Different redox behavior compared to phosphates

Related Compounds and Comparative Analysis

Samarium Phosphate

Samarium phosphate (SmPO₄) is an inorganic compound with the samarium atom in a +3 oxidation state. According to PubChem, it has a molecular weight of 245.3 g/mol and can be represented by the InChI string "InChI=1S/H3O4P.Sm/c1-5(2,3)4;/h(H3,1,2,3,4);/p-3". This compound features a phosphate ion (PO₄³⁻) bonded to samarium, creating a fundamentally different electronic and structural arrangement compared to phosphide compounds.

Samarium-Doped Phosphide Materials

Recent research has explored samarium as a dopant in other phosphide materials. For example, samarium-doped nickel phosphide (Sm-doped Ni₂P) has shown enhanced electrocatalytic properties for hydrogen evolution reactions. This material was synthesized via a two-step vapor-solid reaction technique, with samarium doping significantly improving characteristics such as:

• Particle size and specific surface area

• Electrochemical hydrogen adsorption

• Intrinsic activity and charge transfer ability

These improvements were particularly notable at 3% molar doping of samarium (Sm₀.₀₃Ni₂P), which exhibited a Tafel slope of 67.8 mV/dec and an overpotential of 130.6 mV at a current density of 10 mA/cm² in 1.0 M KOH solution.

Complex Samarium Phosphate Compounds

More complex structures containing samarium and phosphate groups have also been synthesized and characterized. For instance, the compound CsNa₂Sm₂(BO₃)(PO₄)₂ has been successfully synthesized using high-temperature solution growth methods. This material:

• Crystallizes in the orthorhombic space group Cmcm

• Contains BO₃, PO₄, NaO₇, and SmO₇ polyhedra interconnected via corner- or edge-sharing oxygen atoms

• Forms a three-dimensional network with cavities occupied by cesium cations

• Exhibits luminescence properties under 402 nm light excitation due to 4f→4f transitions of Sm³⁺

Further research has shown that substituting gadolinium for samarium at specific concentrations can optimize luminescence properties, with the optimal concentration being Gd/Sm = 98/2.

Future Research Directions

Synthesis Optimization

Future research could focus on developing and optimizing synthesis methods specifically for samarium phosphide compounds, exploring:

• Control of stoichiometry and phase purity

• Nanostructured forms with enhanced properties

• Single-crystal growth for detailed structural analysis

Property Characterization

Comprehensive characterization of samarium phosphide's physical, chemical, electronic, and magnetic properties would significantly advance understanding of this material. This could include:

• Detailed crystallographic studies

• Electronic structure calculations

• Magnetic property measurements

• Surface chemistry investigations

Application Development

Research into practical applications of samarium phosphide could explore:

• Catalytic performance in various reactions

• Optoelectronic device integration

• Magnetic material applications

• Comparison with other lanthanide phosphides for specialized applications